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Compound of Interest

Compound Name: 3-Hydroxy-3-methylpentan-2-one

Cat. No.: B12012208

In-Depth Technical Guide: 3-Hydroxy-3-
methylpentan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers for 3-
Hydroxy-3-methylpentan-2-one, a tertiary alpha-hydroxy ketone. The information is
presented to support research, development, and procurement activities involving this
compound.

Chemical Identity and Structure

3-Hydroxy-3-methylpentan-2-one is an organic compound with the molecular formula
C6H1202. Its structure features a pentanone backbone with a hydroxyl group and a methyl
group attached to the third carbon atom.

Key Chemical Identifiers

A precise identification of chemical compounds is critical in scientific research and
development. The following table summarizes the primary chemical identifiers for 3-Hydroxy-3-
methylpentan-2-one.
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Identifier Type Value
CAS Number 560-24-7[1][2][3][4]
IUPAC Name 3-hydroxy-3-methylpentan-2-one[5]
PubChem CID 225147[1][5]
Molecular Formula C6H1202[1][5][6]
Molecular Weight 116.16 g/mol [1][5][6]
inChi InChl=1S/C6H1202/c1-4-
n
6(3,8)5(2)7/h8H,4H2,1-3H3[1][5][6][7]
KHCUSEDRQWYNDS-UHFFFAOY SA-N[1][5]
InChlKey
[61[7]
Canonical SMILES CCC(C)(C(=O)C)Or1]5161r718]
2-Pentanone, 3-hydroxy-3-methyl-[1][2][5]; 3-
Synonyms

hydroxy-3-methyl-2-pentanone[1]

It is important to note that the CAS number 115-22-0 is sometimes incorrectly associated with
this compound. However, CAS 115-22-0 correctly identifies 3-Hydroxy-3-methyl-2-butanone[9]
[10][11][12][13], a different chemical with the molecular formula C5H1002.

Experimental Protocols and Signaling Pathways

Currently, detailed experimental protocols and established signaling pathways specifically
involving 3-Hydroxy-3-methylpentan-2-one are not extensively documented in publicly
available scientific literature. As a relatively simple organic molecule, it is more commonly
utilized as a building block in organic synthesis or as a reference compound in analytical
studies.

Logical Relationship of Chemical Identifiers

The following diagram illustrates the logical connection between the common name of the
compound and its fundamental chemical identifiers.
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Caption: Relationship between the chemical name and its primary identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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